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Compound of Interest

Compound Name: N-Benzylglycine Hydrochloride

Cat. No.: B556280 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential, immediate safety and logistical information for the proper

disposal of N-Benzylglycine Hydrochloride, ensuring the protection of personnel and the

environment.

Hazard Identification and Safety Precautions
N-Benzylglycine Hydrochloride is classified as a substance that causes skin and serious eye

irritation.[1] It is crucial to handle this compound with care, utilizing appropriate personal

protective equipment (PPE) to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133

To prevent eye irritation from

dust particles.[2]

Hand Protection Handle with gloves.
To prevent skin irritation upon

contact.[2]

Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

To protect against accidental

skin contact.[3]

Respiratory

Use type N95 (US) or type P1

(EN 143) dust masks where

protection from nuisance levels

of dusts are desired.

To prevent respiratory tract

irritation from inhalation of

dust.[2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent wider contamination.

Step 1: Immediate Response

Ensure adequate ventilation.

Avoid dust formation.[2][3]

Evacuate non-essential personnel from the immediate area.

Step 2: Containment and Clean-up

Small Spills: Carefully sweep up the solid material and place it in a suitable, labeled

container for disposal.[2]

Large Spills: Sweep up and shovel the material into suitable, labeled containers for disposal.

Do not allow the product to enter drains.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AAL15368&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AAL15368&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Decontamination

Wash the spill area thoroughly with soap and plenty of water.

Contaminated clothing should be removed and washed before reuse.[1]

Waste Disposal Procedure
The final disposal of N-Benzylglycine Hydrochloride waste must be conducted in compliance

with all local, state, and federal regulations. The toxicological properties of this material have

not been fully investigated, warranting a cautious approach to disposal.

General Disposal Guidelines:

Waste Identification: All waste containers must be clearly and accurately labeled as "N-
Benzylglycine Hydrochloride" waste.

Containerization: Use suitable, closed containers for storing the waste material.[4]

Storage: Store waste material in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2][3]

Professional Disposal: Entrust the disposal of N-Benzylglycine Hydrochloride waste to a

licensed and approved waste disposal company. Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste according to regulations

such as the US EPA guidelines in 40 CFR Parts 261.3.

The following workflow diagram illustrates the decision-making process for the proper disposal

of N-Benzylglycine Hydrochloride.
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Waste Generation
(N-Benzylglycine Hydrochloride)

Is the container empty?

Triple rinse with appropriate solvent

Yes

Solid Waste or Contaminated Materials

No

Collect rinsate as chemical waste Dispose of empty container as non-hazardous waste (check local regulations) Package in a labeled, sealed container

Store in a designated hazardous waste area

Arrange for pickup by a licensed waste disposal contractor

Document waste for regulatory compliance

Click to download full resolution via product page

Caption: Disposal workflow for N-Benzylglycine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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